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Compound of Interest

4-(3,5-
Compound Name: _
Difluorophenyl)cyclohexanone

Cat. No.: B175172

Essential Safety and Handling Guide for 4-(3,5-
Difluorophenyl)cyclohexanone

Disclaimer: The following guidance is based on general knowledge of handling aromatic
ketones and fluorinated organic compounds due to the absence of a comprehensive Safety
Data Sheet (SDS) for 4-(3,5-Difluorophenyl)cyclohexanone. It is imperative to consult a
certified safety professional and obtain a complete SDS from your supplier before handling this
chemical.

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals working with 4-(3,5-Difluorophenyl)cyclohexanone
(CAS No. 156265-95-1). The procedural guidance herein is intended to supplement, not
replace, institutional safety protocols and professional judgment.

Immediate Safety and Hazard Information

While a detailed hazard profile for 4-(3,5-Difluorophenyl)cyclohexanone is not readily
available, the substance should be handled with caution, assuming it may possess hazards
associated with its chemical class. Based on the structure, potential hazards may include:

o Skin and Eye Irritation: Similar to other ketones, it may cause skin irritation and serious eye
damage.[1][2][3]
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o Respiratory Tract Irritation: Inhalation may cause respiratory irritation.[1][3]

o Harmful if Swallowed, Inhaled, or in Contact with Skin: Cyclohexanone, a related compound,
is harmful through these routes of exposure.[1][2][3]

o Flammability: Many ketones are flammable liquids.[1][3][4] The flashpoint of 4-
Phenylcyclohexanone is >100°C, suggesting the difluorinated analog may have a relatively
high flashpoint but should still be kept away from ignition sources.[5]

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling 4-(3,5-
Difluorophenyl)cyclohexanone.
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PPE Category

Recommended Equipment

Justification

Eye and Face

Chemical safety goggles
meeting EN166 (EU) or ANSI
Z87.1 (US) standards. A face
shield should be worn in
addition to goggles when there

is a risk of splashing.

Protects against potential eye
irritation and serious eye

damage from splashes.[1][5]

Chemical-resistant gloves.
Polyvinyl alcohol (PVA), Butyl,
or Viton™ gloves are
recommended for handling

ketones and aromatic

Provides protection against
skin contact, which may cause
irritation.[1] The choice of

glove material should be

Hand o based on the specific solvent
compounds.[6][7][8][9] Nitrile ]
o used and the duration of
gloves may offer limited i
) handling. Always check the
protection and should be
) manufacturer's glove
avoided for prolonged contact .
) compatibility data.
with ketones.[10]
Bod A flame-retardant laboratory Protects against splashes and
ody

coat.

potential flammability.

Respiratory

Use in a well-ventilated area,
preferably within a chemical
fume hood. If ventilation is
inadequate or for large spills, a
NIOSH-approved respirator
with organic vapor cartridges

may be necessary.

Minimizes inhalation of vapors,
which may be harmful and

cause respiratory irritation.[1]

[2](3]

Operational Plan: Handling and Storage

Engineering Controls:

» Always handle 4-(3,5-Difluorophenyl)cyclohexanone in a well-ventilated area, such as a

certified chemical fume hood.[11]
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o Use explosion-proof electrical and ventilating equipment if the compound is determined to be
flammable.[2][4]

o Ensure eyewash stations and safety showers are readily accessible.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare all
required equipment and reagents.

» Dispensing: If the compound is a solid, handle it as a powder to avoid dust formation.[11] If it
is a liquid, dispense it carefully to avoid splashing.

e Heating: If heating is required, use a controlled heating source such as a heating mantle or
oil bath. Avoid open flames.

 Static Discharge: Take precautionary measures against static discharge, especially when
handling larger quantities.[2][4]

Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][5]
o Keep away from heat, sparks, open flames, and other ignition sources.[4]

o Store away from incompatible materials such as strong oxidizing agents.[5]

Disposal Plan

Waste Characterization:

e 4-(3,5-Difluorophenyl)cyclohexanone waste should be considered hazardous unless
determined otherwise by a qualified professional.

Disposal Procedure:

» Collection: Collect all waste containing this compound in a designated, properly labeled, and
sealed container.
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» Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name.

o Storage: Store the waste container in a designated satellite accumulation area.

o Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal
company.[12] Do not dispose of it down the drain or in regular trash.[13]

Emergency Procedures
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Emergency Situation

Procedure

Skin Contact

Immediately wash the affected area with soap
and plenty of water.[11] Remove contaminated
clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[11] Seek immediate

medical attention.

Inhalation

Move the person to fresh air.[11] If not
breathing, give artificial respiration. Seek

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water.[11] Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Spill

Evacuate the area. Wear appropriate PPE. For
small spills, absorb with an inert material (e.g.,
sand, vermiculite) and place in a sealed
container for disposal.[4] For large spills, contact
your institution's environmental health and

safety department immediately.

Fire

Use water spray, alcohol-resistant foam, dry
chemical, or carbon dioxide to extinguish.[11]
Wear self-contained breathing apparatus for

firefighting if necessary.[11]

Workflow Diagrams

The following diagrams illustrate the key workflows for handling and disposing of 4-(3,5-

Difluorophenyl)cyclohexanone.
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Caption: Workflow for handling 4-(3,5-Difluorophenyl)cyclohexanone.
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Caption: Workflow for the disposal of 4-(3,5-Difluorophenyl)cyclohexanone waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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